Cas no 2228726-61-0 (O-{2-3-(2-methylphenyl)phenylethyl}hydroxylamine)

• Product Name: O-{2-3-(2-methylphenyl)phenylethyl}hydroxylamine
• CAS No: 2228726-61-0
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 5939094
• PubChem ID: 165668246
• Update Time: 2025-07-14

O-{2-3-(2-methylphenyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-(2-methylphenyl)phenylethyl}hydroxylamine
• EN300-1742508
• O-{2-[3-(2-methylphenyl)phenyl]ethyl}hydroxylamine
• 2228726-61-0

• Inchi： 1S/C15H17NO/c1-12-5-2-3-8-15(12)14-7-4-6-13(11-14)9-10-17-16/h2-8,11H,9-10,16H2,1H3
• InChI Key： GIGQZEDTQPJBQD-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(C=1)C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-3-(2-methylphenyl)phenylethyl}hydroxylamine

O-{2-3-(2-Methylphenyl)Phenylethyl}Hydroxylamine: A Comprehensive Overview

O-{2-3-(2-Methylphenyl)Phenylethyl}Hydroxylamine, also known by its CAS registry number NO2228726-61-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of hydroxylamine, a class of compounds known for their versatility in chemical synthesis and biological applications. The structure of this compound is characterized by a hydroxylamine group attached to a phenylethyl chain, which introduces unique electronic and steric properties, making it an intriguing subject for research.

The synthesis of O-{2-3-(2-Methylphenyl)Phenylethyl}Hydroxylamine involves a series of carefully designed reactions, often employing catalytic methods to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to explore the enantioselective preparation of this compound, which is crucial for its application in chiral environments, such as in drug discovery. The methyl group substitution on the phenyl ring further enhances the compound's stability and bioavailability, as demonstrated in recent pharmacokinetic studies.

In terms of chemical properties, O-{2-3-(2-Methylphenyl)Phenylethyl}Hydroxylamine exhibits notable reactivity under various conditions. For instance, its ability to act as a reducing agent has been leveraged in the synthesis of complex organic molecules, including those with intricate stereochemistry. Moreover, the compound's hydroxylamine group can participate in nucleophilic addition reactions, making it a valuable intermediate in the construction of bioactive molecules.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have shown that O-{2-3-(2-Methylphenyl)Phenylethyl}Hydroxylamine possesses potent antioxidant properties, which could be harnessed in the development of therapies targeting oxidative stress-related diseases. Additionally, its ability to modulate enzyme activity has been explored in the context of neurodegenerative disorders, where it has demonstrated promising results in vitro.

From an industrial perspective, the production and handling of O-{2-3-(2-Methylphenyl)Phenylethyl}Hydroxylamine require adherence to stringent safety protocols due to its reactive nature. However, its potential applications in pharmaceuticals and agrochemicals make it a valuable asset in modern chemical industries. Researchers are continuously exploring innovative methods to optimize its synthesis and enhance its bioavailability for clinical use.

In conclusion, O-{2-3-(2-Methylphenyl)Phenylethyl}Hydroxylamine stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile reactivity, and promising biological profile position it as a key player in the development of novel therapeutic agents. As research progresses, this compound is expected to unlock new frontiers in medicinal chemistry and related disciplines.